molecular formula C11H9BrS B8554411 3-Bromo-4-(4-methylphenyl)thiophene

3-Bromo-4-(4-methylphenyl)thiophene

Cat. No. B8554411
M. Wt: 253.16 g/mol
InChI Key: IIURKSVGXRMKON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-4-(4-methylphenyl)thiophene is a useful research compound. Its molecular formula is C11H9BrS and its molecular weight is 253.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-4-(4-methylphenyl)thiophene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-4-(4-methylphenyl)thiophene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Bromo-4-(4-methylphenyl)thiophene

Molecular Formula

C11H9BrS

Molecular Weight

253.16 g/mol

IUPAC Name

3-bromo-4-(4-methylphenyl)thiophene

InChI

InChI=1S/C11H9BrS/c1-8-2-4-9(5-3-8)10-6-13-7-11(10)12/h2-7H,1H3

InChI Key

IIURKSVGXRMKON-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=CSC=C2Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Through a solution of p-tolyltrimethyltin (3.17 g, 12.4 mmol) in dry toluene (8 mL) was bubbled N2 for 5 min to degas the solution. To this was added 3,4-dibromothiophene (2.31 g, 9.56 mmol) and a catalytic amount of Pd(PPh3)4 (552 mg, 5 mol %). The reaction mixture was brought to reflux (120° C.) and left overnight. The reaction was cooled to rt and the toluene was replaced by EtOAc. The insoluable salts were removed by filtration through a plug of celite. The product was purified by flash chromatography on a silica column eluting with hexane to afford 1.09 g (45%) of the titled compound as a clear, colorless oil.
Quantity
3.17 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
2.31 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
552 mg
Type
catalyst
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Yield
45%

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